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Compound of Interest

Compound Name: Acid Yellow 25

Cat. No.: B1290562

Introduction Acid Yellow 25 is an acidic dye used in various industries, including textiles. The
release of this dye into wastewater poses a significant environmental threat due to its color,
persistence, and potential toxicity. Adsorption using activated carbon is a highly effective and
widely used method for removing such dyes from aqueous solutions. Activated carbon
possesses a porous structure and a large surface area, providing abundant active sites for the
adsorption of dye molecules. This document provides detailed protocols for studying the
adsorption of Acid Yellow 25 on activated carbon, including adsorbent preparation, batch
adsorption experiments, and data analysis. The provided methodologies are intended for
researchers and scientists in environmental science and chemical engineering.

Experimental Protocols
Protocol 1: Preparation of Activated Carbon

This protocol describes the preparation of activated carbon from a biomass precursor, such as
Paulownia tomentosa, as an example. Commercially available activated carbon can also be
used after washing and drying.

Materials:
e Biomass precursor (e.g., Paulownia tomentosa wood)
e Deionized (DI) water

e Furnace
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e Grinder or mill

Sieves

Procedure:

Washing and Drying: Thoroughly wash the raw biomass with tap water followed by deionized
water to remove any surface impurities like dust and soil.

Dry the washed material in an oven at 80-110°C for 24 hours.[1]

Crushing and Sieving: Grind the dried biomass into a powder using a grinder or mill.[2] Sieve
the powder to obtain a uniform patrticle size (e.g., <150 um).[3]

Carbonization/Activation: Place the powdered material in a crucible and heat it in a furnace.
A two-step process can be used: initial carbonization at a lower temperature (e.g., 300°C)
followed by activation at a higher temperature (e.g., 600°C) under a nitrogen atmosphere to
increase surface area and carbon content.[4][5][6]

Final Preparation: After activation, allow the activated carbon to cool to room temperature.
Wash it with DI water to remove any remaining impurities and dry it in an oven at 110°C for
24 hours.[1]

Store the final activated carbon product in a sealed, dry container for subsequent
experiments.

Protocol 2: Preparation of Adsorbate Solution (Acid
Yellow 25)

Materials:

Acid Yellow 25 (AY 25) dye powder

Deionized (DI) water

Volumetric flasks

Analytical balance
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Procedure:

e Stock Solution Preparation: Accurately weigh a specific amount of AY 25 dye powder (e.g., 1
gram).

e Dissolve the powder in a 1000 mL volumetric flask with DI water to prepare a stock solution
of 1000 mg/L.[7]

e Working Solutions: Prepare working solutions of desired concentrations (e.g., 10, 20, 50, 100
mg/L) by diluting the stock solution with DI water.[8] Use the dilution formula C1V1 = C2V2
for accurate preparation.

Protocol 3: Batch Adsorption Experiments

This protocol outlines the procedure for conducting batch adsorption studies to evaluate the
effects of various parameters.

Materials & Equipment:

» Prepared activated carbon

e AY 25 working solutions

o Erlenmeyer flasks (e.g., 250 mL)

o Orbital shaker[9]

e pH meter

e 0.1M HCl and 0.1M NaOH solutions[7]
» Syringe filters or centrifuge

o UV-Vis Spectrophotometer[9]
Procedure:

o Standard Setup: In a series of Erlenmeyer flasks, add a fixed volume of AY 25 solution (e.g.,
50 or 100 mL).[9][10]
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e Add a predetermined mass of activated carbon (adsorbent dose) to each flask.

¢ Place the flasks on an orbital shaker and agitate at a constant speed (e.g., 200 rpm) and
temperature.[9]

o Parameter Variation: To study the effect of different parameters, vary one parameter at a time
while keeping others constant:

o Contact Time: Withdraw samples at different time intervals (e.g., 5, 10, 15, 30, 60, 120,
180 min) to determine the equilibrium time.[4][6][11]

o Adsorbent Dose: Vary the mass of activated carbon (e.g., 0.025 g to 0.2 g) in the flasks.[9]
o Initial Dye Concentration: Use AY 25 solutions of different initial concentrations.

o pH: Adjust the initial pH of the dye solutions using 0.1M HCI or 0.1M NaOH before adding
the adsorbent.[9]

o Temperature: Conduct the experiments at different temperatures (e.g., 293 K, 313 K, 333
K) using a temperature-controlled shaker.[5][9]

o Sample Analysis: After agitation for the specified time, separate the adsorbent from the
solution by filtration or centrifugation.[9][10]

o Measure the final concentration of AY 25 in the filtrate using a UV-Vis spectrophotometer at
the dye's maximum wavelength (Amax).

Protocol 4: Data Analysis

Calculations:
o Adsorption Capacity at Equilibrium (ge, mg/g):

o Calculate the amount of dye adsorbed per unit mass of adsorbent using the following
equation:[9] ge = (Co- Ce) *V /W

o Where:
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Co = Initial dye concentration (mg/L)

Ce = Equilibrium dye concentration (mg/L)

V = Volume of the solution (L)

» W = Mass of the adsorbent (g)

» Kinetic Models: Analyze the adsorption kinetics by fitting the experimental data to models like
pseudo-first-order and pseudo-second-order. The pseudo-second-order model is often found
to best describe dye adsorption on activated carbon.[12][13]

 |Isotherm Models: Analyze the equilibrium data using isotherm models such as the Langmuir
and Freundlich models to understand the adsorption mechanism.[4][12]

e Thermodynamic Parameters: Calculate the Gibbs free energy (AG®), enthalpy (AH®), and
entropy (AS°) changes to determine the spontaneity and nature of the adsorption process.[4]

[5]

Data Presentation

The following tables summarize key quantitative data reported for the adsorption of Acid
Yellow 25 on activated carbon.

Table 1: Kinetic Model Parameters for Acid Yellow 25 Adsorption

Kinetic Model Parameters Value Reference

i Varies with initial
Pseudo-first-order Rate Constant (ki) . [13]
concentration

Predominant model
Pseudo-second-order Rate Constant (k2) for the adsorption [13]

process

| | Equilibrium Adsorption Capacity (ge,calc) | Correlates well with experimental data |[4][6] |

Table 2: Isotherm Model Parameters for Acid Yellow 25 Adsorption
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Isotherm Model Parameters Value Reference
Maximum
Langmuir Adsorption 555.55 mglg [4][5][6]
Capacity (gmax)
Langmuir Constant
(K)
Freundlich Constant
Freundlich
(Kp)
| | Adsorption Intensity (1/n) | 0.85, 0.82, 0.78 at 20, 40, 60 °C |[6] |
Table 3: Thermodynamic Parameters for Acid Yellow 25 Adsorption
Thermodynami .
Symbol Value Interpretation Reference
c Parameter
Enthalpy Endothermic
AH° 19.44 kJ/mol [4][5][6]
Change process
Gibbs Free -251.72 J/mol (at
AG° Spontaneous [41[5]
Energy Change 293 K)
Spontaneity
-1058.06 J/mol _ _
increases with [4]15]
(at 313 K)
temperature
-2367.84 J/mol
[4][5]

(at 333 K)

| Entropy Change | AS° | Positive | Increased randomness at the solid-solution interface |[5] |

Visualizations

The following diagrams illustrate the experimental workflow and the conceptual mechanism of

adsorption.
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Caption: Experimental workflow for Acid Yellow 25 adsorption studies.
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Caption: Conceptual stages of Acid Yellow 25 adsorption onto activated carbon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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